Cas no 408526-47-6 (Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci))
408526-47-6 structure
Product Name:Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
CAS No:408526-47-6
MF:C9H14O
MW:138.206862926483
CID:2183084
PubChem ID:20239945
Update Time:2025-04-21
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- ETHANONE, 1-(6-METHYL-1-CYCLOHEXEN-1-YL)-
- Ethanone,1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- DB-287143
- SCHEMBL1783730
- 408526-47-6
-
- Inchi： 1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h6-7H,3-5H2,1-2H3
- InChI Key： IOSIUOQFBVPZPC-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CCCCC1C
Computed Properties
- Exact Mass: 138.104
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.2
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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